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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium periodate, with the chemical formula Ba(IOa4)z, is a strong oxidizing agent.[1] This
document provides comprehensive safety information, detailed application notes, and
experimental protocols relevant to its use in research and development settings. Barium
periodate and other periodates are notably used in organic synthesis, particularly for the
oxidative cleavage of vicinal diols, a reaction of significant importance in carbohydrate
chemistry and the modification of polysaccharides.[2]

Safety Data Sheet (SDS) Summary

The following sections summarize the key safety information for barium periodate, compiled
from various sources.

Hazard Identification

Barium periodate is classified as a hazardous substance.[3] The primary hazards are
associated with its oxidizing properties and the toxicity of soluble barium compounds.

GHS Hazard Classification:

e Oxidizing Solids: Category 2[3]
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Acute Toxicity, Oral: Category 4[3]

Acute Toxicity, Inhalation: Category 4[3]

Skin Irritation: Category 2[3]

Eye Irritation: Category 2A[3]

GHS Label Elements:

» Signal Word: Danger

e Hazard Statements:

[¢]

H272: May intensify fire; oxidizer.

o

H302: Harmful if swallowed.

H332: Harmful if inhaled.

o

H315: Causes skin irritation.

[¢]

[¢]

H319: Causes serious eye irritation.

 Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P220: Keep/Store away from clothing and other combustible materials.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

: _

Property Value Reference
Molecular Formula Ba(104)2 [4]
Molecular Weight 519.13 g/mol [4]

OSHA PEL (Soluble Barium

0.5 mg/m3 (8-hour TWA)
Compounds as Ba)

Oral LD50 (Sodium Periodate,

318 mg/kg [5]
rat, female)
Oral LD50 (Sodium Periodate,
741 mg/kg [5]
rat, male)
Oral LD50 (Potassium
) 732 mg/kg [5]
Periodate, rat, female)
Oral LD50 (Potassium
) 685 mg/kg [5]
Periodate, rat, male)
Oral LD50 (Barium, rat) 132 mg/kg [6]

Note: A specific oral LD50 for barium periodate was not found. The provided values for
sodium and potassium periodates and elemental barium are for reference.

Application Notes

Barium periodate serves as a potent oxidizing agent, primarily utilized for the selective
cleavage of carbon-carbon bonds in vicinal diols (1,2-diols) to form two aldehyde or ketone
groups. This reaction, known as the Malaprade reaction, is a cornerstone in the structural
elucidation and modification of carbohydrates and other polyols.

Key Applications in Research and Drug Development:
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Polysaccharide Modification: Periodate oxidation is widely used to introduce aldehyde
functionalities into polysaccharides like starch, cellulose, and alginates.[2][7] These resulting
dialdehyde polysaccharides are valuable precursors for the synthesis of hydrogels,
biodegradable films, and drug delivery systems.

Organic Synthesis: In fine chemical synthesis, periodates are employed for various oxidative
transformations beyond diol cleavage. Their unique reactivity and selectivity make them
valuable reagents in the synthesis of complex organic molecules and active pharmaceutical
ingredients.

Glycoprotein Analysis: Periodate oxidation is a key step in the periodic acid-Schiff (PAS)
stain, a histochemical technique used to detect glycogen, glycoproteins, and other
carbohydrates in tissue samples.

Experimental Protocols
General Safe Handling Protocol for Barium Periodate

Given its oxidizing and toxic nature, strict adherence to safety protocols is mandatory when
handling barium periodate.

1. Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are required. A face shield should be worn when
handling larger quantities or when there is a risk of splashing.[8]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[8]
» Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required.[9]
2. Engineering Controls:

 All manipulations of barium periodate powder should be conducted in a certified chemical
fume hood to avoid inhalation of dust.

3. Handling and Storage:
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Store in a cool, dry, well-ventilated area away from incompatible materials such as organic
compounds, reducing agents, and flammable substances.

Keep the container tightly closed.

Avoid generating dust during handling.

Do not return unused material to the original container.
. Disposal:

Dispose of barium periodate and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

Detailed Protocol: Periodate Oxidation of Starch

This protocol is a representative example of the use of a periodate for the modification of a
polysaccharide.[2]

Materials:
Corn starch

Sodium metaperiodate (as a stand-in for the less common barium periodate, with similar
reactivity)

Hydrochloric acid (2% solution)

Acetone

Distilled water

Procedure:

e Suspend 20 g of corn starch in 120 mL of distilled water in a flask.

o Add the desired molar ratio of sodium metaperiodate to the starch suspension (e.g., a 1:.0.5
molar ratio of anhydroglucose units to periodate).
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e Adjust the pH of the mixture to 3.0 using a 2% HCI solution.

o Shake the mixture in a water bath at 35°C for 4 hours, protecting it from light.
« After the reaction, filter the mixture.

e Wash the solid product thoroughly with distilled water (10 x 100 mL).

o Perform a final wash with 50 mL of acetone.

e Dry the resulting dialdehyde starch in an oven.

Visualizations
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Caption: GHS Pictograms and Associated Hazards for Barium Periodate.
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Caption: Safe Handling Workflow for Barium Periodate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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